4-Fluoro-3-nitrophenylacetonitrile
Overview
Description
4-Fluoro-3-nitrophenylacetonitrile is a chemical compound with the molecular formula C8H5FN2O2 . It is used as a pharmaceutical intermediate and is also used as a synthetic and fine chemical intermediate .
Molecular Structure Analysis
The molecular structure of 4-Fluoro-3-nitrophenylacetonitrile consists of a phenyl ring substituted with a fluoro group at the 4-position and a nitro group at the 3-position. The phenyl ring is also attached to an acetonitrile group .Physical And Chemical Properties Analysis
4-Fluoro-3-nitrophenylacetonitrile is a solid at room temperature . It has a molecular weight of 180.14 . The compound is stored in a dry environment at room temperature .Scientific Research Applications
Application 1: Bioconjugation and Functionalization of Polymer Surfaces
Specific Scientific Field
This application falls under the field of Analytical and Bioanalytical Chemistry .
Summary of the Application
4-Fluoro-3-nitrophenyl azide, also known as 1-fluoro-2-nitro-4-azidobenzene (FNAB), is used for biomolecule immobilization and bioconjugation . It is one of the oldest photolinkers used for photoaffinity labeling . The FNAB-activated surface can conjugate a biomolecule without any catalyst, reagent, or modification .
Methods of Application or Experimental Procedures
The process involves the use of FNAB as a photolinker to produce the desired chemical linkage upon photo-irradiation . The first evidence of photochemical activation of an inert surface by FNAB through nitrene insertion reaction was reported in 2001 .
Results or Outcomes
The FNAB-activated surface was found to be effective in the immobilization of biomolecules such as antibodies, enzymes, cells, carbohydrates, oligonucleotides, and DNA aptamers . This has applications in the field of surface engineering and rapid diagnostics .
Safety And Hazards
Future Directions
The future directions for 4-Fluoro-3-nitrophenylacetonitrile could involve its use in the field of surface engineering, immobilization of biomolecules such as antibodies, enzymes, cells, carbohydrates, oligonucleotides, and DNA aptamers, and rapid diagnostics . Its simple, single-step preparation and ease of thermochemical and photochemical reactions with versatile polymers and biomolecules make it a promising compound for future research .
properties
IUPAC Name |
2-(4-fluoro-3-nitrophenyl)acetonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5FN2O2/c9-7-2-1-6(3-4-10)5-8(7)11(12)13/h1-2,5H,3H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FCOLUCPHJHRTLY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1CC#N)[N+](=O)[O-])F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5FN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00466465 |
Source
|
| Record name | 4-FLUORO-3-NITROPHENYLACETONITRILE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00466465 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Fluoro-3-nitrophenylacetonitrile | |
CAS RN |
157662-77-6 |
Source
|
| Record name | 4-FLUORO-3-NITROPHENYLACETONITRILE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00466465 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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